Cas no 1325559-31-6 (Nitroxynil-13C6)

• Product Name: Nitroxynil-13C6
• CAS No: 1325559-31-6
• MF: C₇H₃IN₂O₃
• MW: 295.970722436905
• CID: 1072724
• PubChem ID: 329755135
• Update Time: 2024-11-02

Nitroxynil-13C6 Chemical and Physical Properties

Names and Identifiers

• Nitroxynil-13C6
• Nitroxynil-(phenyl13C6)
• 4-Hydroxy-3-iodo-5-nitro-benzonitrile-13C6
• Nitroxinil-13C6
• Nitroxynil-(phenyl13C6), VETRANAL(TM), analytical standard
• 1325559-31-6

• MDL： MFCD20036279
• Inchi： 1S/C7H3IN2O3/c8-5-1-4(3-9)2-6(7(5)11)10(12)13/h1-2,11H/i1+1,2+1,4+1,5+1,6+1,7+1
• InChI Key： SGKGVABHDAQAJO-ZRDHQLPYSA-N
• SMILES： I[13C]1=[13CH][13C](C#N)=[13CH][13C](=[13C]1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.93897g/mol
• Monoisotopic Mass: 295.93897g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8Ų

Nitroxynil-13C6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H319-H335-H400
• Warning Statement： P261-P273-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-43-50
• Safety Instruction： 26-36/37-45-61
• Hazardous Material Identification：